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Compound of Interest

Compound Name: Secoaristolenedioic acid

Cat. No.: B15595454

For Researchers, Scientists, and Drug Development Professionals

Secoaristolenedioic acid, a sesquiterpene compound, has been identified in the ethanol
extracts of the roots and rhizomes of Nardostachys chinensis. This technical guide provides a
summary of its known physical and chemical properties based on currently available
information. For more detailed data and experimental protocols, readers are directed to the
primary scientific literature.

Core Physical and Chemical Properties

Quantitative data for secoaristolenedioic acid is summarized in the table below. This
information is foundational for its use in research and development, particularly in contexts
such as drug formulation and biochemical assays.
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Property Value Source
Molecular Formula C15H2204 [1]
Molecular Weight 266.33 g/mol [1]
CAS Number 2756011-83-1 [1]

Typically exists as a solid at
Appearance [1]
room temperature.

-20°C for 3 years; 4°C for 2
Storage (Powder) [1]
years.

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [1]
month.

o N Stable at room temperature for
Shipping Condition [1]
several days.

Note: Detailed information regarding melting point, boiling point, and specific solubility values in
various solvents is not readily available in the initial search results but is likely documented in
specialized chemical databases or the primary literature. One key reference is the article
"Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of
Aristolanhydride” published in Natural Product Communications.

Solubility Profile

While specific quantitative solubility data is not provided in the initial findings, general guidance
on solvents for in vitro studies suggests that secoaristolenedioic acid may be soluble in
dimethyl sulfoxide (DMSO).[1] For compounds with low water solubility, common formulation
strategies may involve the use of solvents such as ethanol or dimethylformamide (DMF).[1]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of
secoaristolenedioic acid would be described in the primary scientific literature. A general
workflow for such a process is outlined below.
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General Workflow for Isolation and Characterization
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Caption: General workflow for the isolation and characterization of secoaristolenedioic acid.

Signaling Pathways and Biological Activity
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The initial search did not yield specific information on the signaling pathways modulated by
secoaristolenedioic acid. The primary reference likely contains details on its biological
activity, which was investigated as part of the study on aristolane-type sesquiterpenoids.[1] To
visualize a hypothetical mechanism of action discovery process, the following logical
relationship diagram is provided.
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Hypothetical Workflow for Elucidating Mechanism of Action
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Caption: A conceptual workflow for identifying the mechanism of action of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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